8-(Benzyloxycarbonyl)-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
“8-(Benzyloxycarbonyl)-1,4-dioxa-8-azaspiro[4.5]decane” is a chemical compound with the molecular formula C15H20O3 . Its average mass is 248.318 Da and its monoisotopic mass is 248.141251 Da .
Synthesis Analysis
A convenient synthesis of a similar compound, 8-oxa-2-azaspiro[4.5]decane, has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . This compound is promising for the production of important biologically active compounds .
Molecular Structure Analysis
The molecular structure of “8-(Benzyloxycarbonyl)-1,4-dioxa-8-azaspiro[4.5]decane” consists of a spiro[4.5]decane core, which is a bicyclic organic compound formed by two rings linked by one carbon atom . The compound also contains a benzyloxy group attached to the eighth carbon of the spiro[4.5]decane core .
Scientific Research Applications
Asymmetric Decarboxylation
This compound is used in Pd-Catalyzed asymmetric decarboxylation for the construction of spiro [4.5]deca-6,9-dien-8-ones . This approach utilizes modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners . The reaction could be performed at room temperature and generates CO2 as the sole by-product .
Synthesis of Spirotetramat
The compound is a key intermediate in the synthesis of Spirotetramat , a second-generation insecticide developed by Bayer CropScience . Spirotetramat was obtained in an overall yield of 20.4% by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation .
Stereoselective Synthesis
The compound is used in the stereoselective synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes . This method enables structure–activity relationship studies, potentially leading to novel antibiotics and selective anticancer agents .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with receptor-interacting protein kinase 1 (ripk1), which plays a crucial role in necroptosis, a type of programmed cell death .
Mode of Action
It’s suggested that similar compounds inhibit ripk1, thereby preventing the initiation of necroptosis .
Biochemical Pathways
The compound likely affects the necroptosis signaling pathway, given the potential interaction with RIPK1 . Necroptosis is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .
Result of Action
Inhibition of ripk1 by similar compounds can prevent necroptosis, potentially reducing inflammation and cell death .
properties
IUPAC Name |
benzyl 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c17-14(18-12-13-4-2-1-3-5-13)16-8-6-15(7-9-16)19-10-11-20-15/h1-5H,6-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFLQVGSTLGQBGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)C(=O)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701194308 | |
Record name | Phenylmethyl 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701194308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(Benzyloxycarbonyl)-1,4-dioxa-8-azaspiro[4.5]decane | |
CAS RN |
139524-58-6 | |
Record name | Phenylmethyl 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139524-58-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701194308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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